Cas no 451-45-6 (1-(4-fluorophenyl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(4-fluorophenyl)-2-(methylamino)ethan-1-ol
• CAS No: 451-45-6
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 1516778
• PubChem ID: 21943407
• Update Time: 2024-02-29

1-(4-fluorophenyl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-fluoro-a-[(methylamino)methyl]-
• 1-(4-fluorophenyl)-2-(methylamino)ethanol
• 1-(4-fluorophenyl)-2-(methylamino)ethan-1-ol

• MDL： MFCD08060991
• Inchi： 1S/C9H12FNO/c1-11-6-9(12)7-2-4-8(10)5-3-7/h2-5,9,11-12H,6H2,1H3
• InChI Key： IOZLGDJGPLSIHZ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1)(O)CNC

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes